Cas no 898778-14-8 (Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate)

Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate is a synthetic intermediate used in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its structure features a 2,5-dichlorophenyl ketone moiety linked to an ethyl hexanoate ester, offering versatility in further functionalization. The compound’s dichlorophenyl group enhances electrophilic reactivity, facilitating selective bond formation in multi-step syntheses. The ethyl ester group improves solubility in organic solvents, aiding purification and handling. This intermediate is valued for its stability under standard conditions and compatibility with a range of reaction conditions, making it a practical choice for researchers developing complex molecular architectures. Its precise synthesis and purity are critical for reproducibility in advanced chemical applications.
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate structure
898778-14-8 structure
Product Name:Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate
CAS No:898778-14-8
MF:C14H16Cl2O3
MW:303.181042671204
MDL:MFCD02261366
CID:879008
PubChem ID:24727534
Update Time:2025-06-06

Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 6-(2,5-DICHLOROPHENYL)-6-OXOHEXANOATE
    • 898778-14-8
    • MS-21383
    • MFCD02261366
    • AKOS016022980
    • ETHYL6-(2,5-DICHLOROPHENYL)-6-OXOHEXANOATE
    • DTXSID40645752
    • Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate
    • MDL: MFCD02261366
    • Inchi: 1S/C14H16Cl2O3/c1-2-19-14(18)6-4-3-5-13(17)11-9-10(15)7-8-12(11)16/h7-9H,2-6H2,1H3
    • InChI Key: DNMXJTDHCXJDOI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(CCCCC(=O)OCC)=O)Cl

Computed Properties

  • Exact Mass: 302.04800
  • Monoisotopic Mass: 302.0476498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 4.29960

Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate
898778-14-8 97%
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£424.00 2022-03-01
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TRC
E102570-250mg
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate
898778-14-8
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$ 440.00 2022-06-05
TRC
E102570-500mg
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate
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$ 735.00 2022-06-05
abcr
AB367962-1 g
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate; 97%
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€675.10 2022-06-02
abcr
AB367962-2 g
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate; 97%
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€1,102.80 2022-06-02
abcr
AB367962-1g
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate, 97%; .
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1g
€747.30 2025-04-15
abcr
AB367962-2g
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate, 97%; .
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Key Organics Ltd
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